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Compound of Interest

Compound Name: KM-01

Cat. No.: B15601968

This document provides essential safety and logistical information for the handling and disposal
of KM-01, a potent, non-volatile kinase inhibitor supplied as a 10 mM stock solution in Dimethyl
Sulfoxide (DMSO). Researchers, scientists, and drug development professionals must adhere
to these procedures to ensure personal safety and experimental integrity.

Immediate Safety Protocols

Before handling KM-01, ensure you are in a designated laboratory area equipped with a
certified chemical fume hood, an emergency eyewash station, and a safety shower. All
personnel must be trained on this specific SOP.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling KM-01. All PPE should be donned before
entering the designated handling area and removed before exiting.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications and Use
Must provide a full seal around
) the eyes to protect from
Eye/Face Protection Safety Goggles

splashes. Standard safety

glasses are insufficient.[1][2]

Skin Protection

Double Nitrile or Neoprene

Gloves

Wear two pairs of chemical-
resistant gloves.[3] DMSO
readily penetrates standard
nitrile gloves; double-gloving
provides an extra barrier.[1][4]
[5] Change outer glove

immediately if contaminated.

Lab Coat

A fully buttoned, long-sleeved
lab coat made of a low-
permeability fabric is required
to protect skin and personal
clothing.[3]

Respiratory

Chemical Fume Hood

All handling of KM-01 stock
solutions and subsequent
dilutions must be performed
within a certified chemical
fume hood.[3][6][7]

Emergency Procedures
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Exposure Scenario Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency
Eye Contact i ) )

eyewash station, holding eyelids open.[7][8]

Seek immediate medical attention.

Remove contaminated clothing immediately.[5]
) [7] Wash affected skin thoroughly with soap and
Skin Contact ) )
water for at least 15 minutes.[8] Seek medical

attention if irritation develops.

Move to fresh air immediately.[5][7][8] If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Do NOT induce vomiting.[7][9] Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention.

Operational Plan: Handling and Dilution

This section details the standard procedure for preparing working solutions of KM-01 from the
10 mM DMSO stock.

Experimental Protocol: Preparation of a 1 yM Working
Solution

o Preparation: Don all required PPE as specified in Table 1. Ensure the chemical fume hood is
operational and the sash is at the indicated height.

o Reagent Equilibration: Retrieve the 10 mM KM-01 stock vial from -80°C storage and a
single-use aliquot of sterile, serum-free cell culture medium from 4°C. Allow both to
equilibrate to room temperature.

e Intermediate Dilution (100 pM):

o In a sterile 1.5 mL microcentrifuge tube, pipette 990 uL of the cell culture medium.
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o Carefully add 10 pL of the 10 mM KM-01 stock solution to the medium.

o Cap the tube and vortex gently for 10 seconds to ensure homogeneity. This creates a 100
MM intermediate stock.

e Final Working Solution (1 uM):
o In a new sterile 1.5 mL microcentrifuge tube, pipette 990 uL of the cell culture medium.
o Add 10 pL of the 100 uM intermediate stock solution.
o Cap and vortex gently. This is your final 1 uM working solution.

o Post-Procedure: Tightly cap the primary 10 mM stock vial and return it to -80°C storage.
Dispose of all contaminated materials as outlined in Section 3.0.

Workflow for KM-01 Handling
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Caption: Workflow for the safe handling and dilution of KM-01.
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Disposal Plan

All materials that come into contact with KM-01 are considered hazardous chemical waste and
must be segregated and disposed of according to institutional and local regulations.[7] Sink
disposal is strictly prohibited.[8]

ion and Collecti

Waste Type Collection Container Labeling Requirements

"Hazardous Waste: KM-01,

o Sealable, compatible Dimethyl Sulfoxide" and list all
Liquid Waste . . )
hazardous waste container.[6] other chemical constituents
with percentages.[6]
Puncture-resistant, sealable
) container or bag clearly "Hazardous Solid Waste: KM-
Solid Waste ) )
marked for hazardous waste. 01 Contaminated Materials"

[6]

Items for Solid Waste Disposal Include:

Gloves

Pipette tips

Microcentrifuge tubes

Bench paper

Spill Response Decision Pathway

In the event of a spill, follow this decision pathway.
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Caption: Decision pathway for responding to a KM-01 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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